![molecular formula C20H20N4OS B2369207 3-(5-(isopropylthio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)-1H-indole CAS No. 946329-69-7](/img/structure/B2369207.png)
3-(5-(isopropylthio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)-1H-indole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(5-(isopropylthio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)-1H-indole, also known as ITI-214, is a novel small molecule drug that has been developed for the treatment of various diseases. It is a potent and selective inhibitor of phosphodiesterase 1 (PDE1), an enzyme that plays a critical role in regulating cellular signaling pathways.
Scientific Research Applications
Antioxidant and Antimicrobial Properties
- Some derivatives of 1,2,4-triazole, similar to the compound , exhibit significant antioxidant and antimicrobial properties. For instance, compounds containing 1,2,4-triazole-5(4H)-thione moiety have shown potential in scavenging DPPH radicals and slight antimicrobial activity against various microorganisms (Baytas et al., 2012).
Synthesis and Chemical Properties
- Novel synthesis methods for related compounds have been explored, including the microwave-assisted synthesis of triazole alcohols with potential antifungal applications (Lebouvier et al., 2006). The chemical properties and structure of these compounds are crucial for their biological activity.
Potential in Corrosion Inhibition
- Some triazole derivatives, closely related to the query compound, have been studied for their corrosion inhibition performance, highlighting their potential in industrial applications (Yadav et al., 2013).
Anticancer Activity
- Research has also focused on the anticancer potential of triazole derivatives. Certain compounds in this class have demonstrated significant cytotoxicity against specific cancer cell lines, indicating their potential in cancer treatment (Tumosienė et al., 2020).
Enzymatic Inhibition
- Some 1,2,4-triazole derivatives have shown promise as cholinesterase inhibitors, indicating potential therapeutic applications in neurodegenerative disorders (Arfan et al., 2018).
Antifungal and Anti-inflammatory Activities
- There is evidence of antifungal and anti-inflammatory activities in compounds with structures similar to 3-(5-(isopropylthio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)-1H-indole. These properties highlight the broad spectrum of biological activities possible with such compounds (Gomha & Riyadh, 2011).
Properties
IUPAC Name |
3-[4-(4-methoxyphenyl)-5-propan-2-ylsulfanyl-1,2,4-triazol-3-yl]-1H-indole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4OS/c1-13(2)26-20-23-22-19(17-12-21-18-7-5-4-6-16(17)18)24(20)14-8-10-15(25-3)11-9-14/h4-13,21H,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICBDDFKXGOGOCC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=NN=C(N1C2=CC=C(C=C2)OC)C3=CNC4=CC=CC=C43 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.